Cas no 116111-72-9 (1,3-Dioxolane, 4-(chloromethyl)-2-ethyl-)

• Product Name: 1,3-Dioxolane, 4-(chloromethyl)-2-ethyl-
• CAS No: 116111-72-9
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 131084
• PubChem ID: 12542774
• Update Time: 2025-04-19

1,3-Dioxolane, 4-(chloromethyl)-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 4-(chloromethyl)-2-ethyl-
• AKOS006386139
• 1,3-Dioxolane, 4-(chloromethyl)-2-ethyl-
• SCHEMBL6692030
• 116111-72-9
• 4-(chloromethyl)-2-ethyl-1,3-dioxolane

• Inchi： 1S/C6H11ClO2/c1-2-6-8-4-5(3-7)9-6/h5-6H,2-4H2,1H3
• InChI Key： PFNVSSQQQAZRJQ-UHFFFAOYSA-N
• SMILES： ClCC1COC(CC)O1

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 150.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes